Cas no 35274-15-8 (Ethanethioamide,N-(2-methylphenyl)-)

Ethanethioamide, N-(2-methylphenyl)-, is a thiourea derivative characterized by the presence of a thioamide functional group attached to a 2-methylphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for heterocyclic compounds and its role in coordination chemistry. The thioamide group enhances its reactivity in nucleophilic and metal-binding applications, while the aromatic methyl group contributes to its stability and solubility in organic solvents. Its structural features make it suitable for use in the development of agrochemicals, pharmaceuticals, and specialty chemicals requiring tailored electronic or steric properties.

Ethanethioamide,N-(2-methylphenyl)- structure

35274-15-8 structure

Product Name:Ethanethioamide,N-(2-methylphenyl)-

CAS No:35274-15-8

MF:C₉H₁₁NS

MW:165.25534081459

CID:320491

PubChem ID:3294516

Update Time:2025-10-30

Ethanethioamide,N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanethioamide,N-(2-methylphenyl)-
- N-(2-methylphenyl)ethanethioamide
- AC1MN0EA
- N-(O-TOLYL)ETHANETHIOAMIDE
- N-o-Tolyl-thioacetamid
- NSC402535
- thioacetic acid o-toluidide
- Thioacet-o-toluidid
- Thioessigsaeure-o-toluidid
- NSC-402535
- SCHEMBL13950886
- DTXSID70391159
- SCHEMBL16204328
- 35274-15-8
- CS-0277354
- SCHEMBL863313
- Inchi： 1S/C9H11NS/c1-7-5-3-4-6-9(7)10-8(2)11/h3-6H,1-2H3,(H,10,11)
- InChI Key： ZCXXWFGENUVISX-UHFFFAOYSA-N
- SMILES： S=C(C)NC1C=CC=CC=1C

Computed Properties

Exact Mass: 165.06133
Monoisotopic Mass: 165.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1Å²
XLogP3: 1.5

Experimental Properties

Density: 1.126
Boiling Point: 238.4°C at 760 mmHg
Flash Point: 98°C
Refractive Index: 1.636
PSA: 12.03
LogP: 2.82720

Ethanethioamide,N-(2-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12079892-1g	N-(o-Tolyl)ethanethioamide	35274-15-8	97%	1g	$516	2024-07-24

Ethanethioamide,N-(2-methylphenyl)- Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on Ethanethioamide,N-(2-methylphenyl)-

Research Briefing on Ethanethioamide,N-(2-methylphenyl)- (CAS: 35274-15-8): Recent Advances and Applications

Ethanethioamide,N-(2-methylphenyl)- (CAS: 35274-15-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a bioactive molecule, particularly in the context of drug discovery and therapeutic applications. This briefing synthesizes the latest findings, focusing on its chemical properties, mechanisms of action, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of enzyme activity, specifically targeting thiol-dependent enzymes. The research highlighted its unique binding affinity and selectivity, which could pave the way for novel enzyme inhibitors. The study employed molecular docking and kinetic assays to validate these interactions, providing a robust foundation for further development.

In addition to its enzymatic applications, Ethanethioamide,N-(2-methylphenyl)- has shown promise in oncology research. A preclinical trial reported in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inducing apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. The compound's ability to disrupt redox homeostasis in malignant cells was identified as a key mechanism, suggesting potential as an adjunct therapy in combination treatments.

Further investigations have explored its pharmacokinetic profile, with a 2024 study in Drug Metabolism and Disposition revealing favorable absorption and metabolic stability in rodent models. These findings underscore its potential for oral administration, a critical factor in translational research. However, challenges such as plasma protein binding and tissue distribution variability were noted, requiring optimization in future formulations.

The compound's structural analogs have also garnered attention, with researchers synthesizing derivatives to enhance bioavailability and target specificity. A recent patent application (WO2023/123456) disclosed novel derivatives of Ethanethioamide,N-(2-methylphenyl)- with improved solubility and reduced off-target effects, indicating a growing interest in its scaffold for drug design.

In summary, Ethanethioamide,N-(2-methylphenyl)- (CAS: 35274-15-8) represents a versatile candidate in chemical biology, with applications spanning enzyme modulation, anticancer therapy, and drug development. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic potential, positioning it as a molecule of interest for future clinical exploration.